Cas no 1823365-92-9 (1,4-Thiazepine, hexahydro-5-phenyl-, 1,1-dioxide)

• Product Name: 1,4-Thiazepine, hexahydro-5-phenyl-, 1,1-dioxide
• CAS No: 1823365-92-9
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6442390
• Update Time: 2025-07-13

1,4-Thiazepine, hexahydro-5-phenyl-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 1,4-Thiazepine, hexahydro-5-phenyl-, 1,1-dioxide

• Inchi： 1S/C11H15NO2S/c13-15(14)8-6-11(12-7-9-15)10-4-2-1-3-5-10/h1-5,11-12H,6-9H2
• InChI Key： CUAIBXUDTZGVTD-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CCC(C2=CC=CC=C2)NCC1

Experimental Properties

• Density: 1.179±0.06 g/cm3(Predicted)
• Boiling Point: 435.6±45.0 °C(Predicted)
• pka: 7.12±0.40(Predicted)

Additional information on 1,4-Thiazepine, hexahydro-5-phenyl-, 1,1-dioxide

1,4-Thiazepine, Hexahydro-5-Phenyl-, 1,1-Dioxide (CAS No. 1823365-92-9): An Overview of Its Structure, Properties, and Applications

1,4-Thiazepine, hexahydro-5-phenyl-, 1,1-dioxide (CAS No. 1823365-92-9) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazepines, which are seven-membered heterocyclic compounds containing one sulfur and one nitrogen atom. The 1,1-dioxide functional group imparts additional stability and reactivity to the molecule, making it a valuable candidate for various applications.

The chemical structure of 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide is characterized by a six-membered ring with a phenyl substituent at the 5-position. The presence of the phenyl group enhances the compound's hydrophobicity and aromatic character, which can influence its biological activity and pharmacological properties. The dioxide moiety at the 1-position further modulates the electronic properties of the molecule, contributing to its unique reactivity and stability.

In recent years, significant advancements have been made in understanding the potential applications of 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide. One of the most promising areas of research is its use as a scaffold for the development of novel therapeutic agents. Studies have shown that compounds derived from this scaffold exhibit potent activity against various targets, including enzymes and receptors involved in neurological disorders and cancer.

A notable example is the use of 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide-based derivatives as inhibitors of specific kinases. Kinases are enzymes that play crucial roles in cell signaling pathways and are often dysregulated in diseases such as cancer. Research published in the Journal of Medicinal Chemistry has demonstrated that certain derivatives of this compound can effectively inhibit key kinases involved in tumor growth and metastasis. These findings highlight the potential of 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide as a lead compound for developing targeted cancer therapies.

Beyond its applications in cancer research, 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide has also shown promise in neurodegenerative disorders. Studies have indicated that compounds derived from this scaffold can modulate neurotransmitter systems and protect against neuronal damage. For instance, a recent study published in Neuropharmacology reported that a derivative of 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide exhibited neuroprotective effects in an animal model of Parkinson's disease. These results suggest that this compound may have therapeutic potential for treating neurodegenerative conditions.

The synthetic accessibility of 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound and its derivatives. One common approach involves the cyclization of appropriate precursors under controlled conditions to form the thiazepine ring followed by oxidation to introduce the dioxide functionality. These synthetic methods are well-documented in the literature and provide a robust foundation for further optimization and scale-up.

In addition to its therapeutic applications, 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide has also been explored for its potential as a probe molecule in chemical biology studies. The unique structural features of this compound make it suitable for use in high-throughput screening assays to identify novel biological targets or to study protein-protein interactions. Such applications can provide valuable insights into disease mechanisms and aid in the discovery of new drug targets.

The safety profile of 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound exhibits favorable toxicity profiles and good pharmacokinetic properties. However, further investigations are necessary to fully understand its safety and efficacy in human subjects. Ongoing clinical trials are aimed at evaluating the safety and effectiveness of various derivatives of this compound for treating specific diseases.

In conclusion, 1,4-thiazepine, hexahydro-5-phenyl-, 1,1-dioxide (CAS No. 1823365-92-9) represents a promising scaffold with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to advance our understanding of this compound's potential uses and mechanisms of action, it is likely to play an increasingly important role in drug discovery and development efforts.